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Compound of Interest

Compound Name:
trans-1-Benzyl-3-methyl-piperidin-

4-ol

CAS No.: 102234-72-0

Cat. No.: B3203817

Get Quote

The Analytical Baseline: Understanding C13H19NO
In pharmaceutical development and forensic chemistry, derivatives sharing the molecular

formula C13H19NO (such as the synthetic cathinone Dimethylpentedrone or various piperidine-

based pharmaceutical intermediates) present unique analytical challenges[1]. Before physical

characterization can occur, establishing the theoretical elemental baseline is mandatory.

For a compound with the formula C13H19NO, the theoretical elemental calculation dictates the

following parameters:

Molar Mass: 205.30 g/mol [1]

Exact Mass (Monoisotopic): 205.14666 Da[1]

Mass Fractions (%CHNO):

Carbon (C): 76.06%
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Hydrogen (H): 9.33%

Nitrogen (N): 6.82%

Oxygen (O): 7.79%

To validate that a synthesized or extracted product matches this theoretical calculation,

laboratories must choose between two fundamentally different analytical paradigms: Automated

CHNO Combustion Analysis (The Dumas Method) and High-Resolution Mass Spectrometry

(HRMS). This guide objectively compares these two methodologies, explaining the causality

behind their operational mechanics and providing self-validating experimental protocols.

Technology Comparison: Combustion vs. HRMS
Method A: Automated CHNO Combustion Analysis (Bulk
Purity)
Combustion analysis remains the gold standard for determining the macroscopic purity of a

synthesized batch[2]. By subjecting the sample to flash combustion at extreme temperatures,

the organic matrix is entirely destroyed, converting the elements into simple gases (CO₂, H₂O,

N₂).

The Causality of Choice: If your objective is to prove that a 10-gram batch of a C13H19NO

derivative is free of bulk inorganic salts or residual solvents, combustion analysis is required.

It provides an absolute mass fraction that must fall within ±0.3% of the theoretical calculation

for publication-grade purity.

Method B: High-Resolution Mass Spectrometry (Trace &
Complex Mixtures)
HRMS (e.g., Orbitrap or Q-TOF systems) represents the modern standard for exact molecular

formula assignment[3]. Instead of destroying the sample to measure bulk gases, HRMS gently

ionizes the intact molecule and measures its mass-to-charge ratio (m/z) with extreme precision.

The Causality of Choice: Traditional combustion requires 1–2 mg of highly purified sample. If

your C13H19NO derivative is a trace metabolite, an impurity, or synthesized in sub-milligram

quantities, combustion is impossible. HRMS reduces the required sample size to ~1 ng—
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approximately six orders of magnitude less than standard thermal techniques[4]—while

resolving isotopic fine structure to confirm the elemental composition.
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C13H19NO Sample
(e.g., Dimethylpentedrone)
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(Dumas Method)

 > 2 mg

High-Resolution Mass Spec
(HRMS)

 < 1 mg (Trace)

Bulk Purity & %CHNO
(C: 76.06%, H: 9.33%)

Exact Mass & Isotopic Pattern
(205.1467 Da)

Structural & Elemental Validation
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Decision matrix for elemental analysis of C13H19NO based on sample availability and intent.
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Self-Validating Experimental Protocols
To ensure scientific integrity, every analytical run must act as a self-validating system. Below

are the step-by-step methodologies for both techniques.

Protocol 1: Automated CHNO Combustion Analysis
Sample Preparation: Weigh exactly 1.500 mg of the C13H19NO derivative into a high-purity

tin capsule.

Causality: Tin acts as a combustion catalyst. Its highly exothermic oxidation temporarily

raises the local flash combustion temperature to ~1800°C, ensuring the complete

breakdown of recalcitrant organic bonds.

System Calibration (Self-Validation): Run an empty tin capsule (Blank) to establish baseline

atmospheric interference. Follow this with a known standard (e.g., Sulfanilamide). The

standard's experimental CHNO values must fall within ±0.3% of its theoretical values. If it

fails, the system is not validated for the unknown sample.

Combustion & Reduction: Drop the sample into the primary combustion reactor (1000°C)

flushed with O₂. Pass the resulting gas mixture through a secondary reduction reactor

containing elemental copper at 650°C.

Causality: The copper quantitatively reduces any formed nitrogen oxides (NOx) back into

N₂ gas, ensuring accurate nitrogen quantification.

Separation & Detection: Separate the N₂, CO₂, and H₂O gases using a specialized gas

chromatography (GC) column and quantify the peaks via a Thermal Conductivity Detector

(TCD).

Protocol 2: Liquid Chromatography-HRMS (LC-HRMS)
Sample Preparation: Dissolve the sample in LC-MS grade Methanol/Water (50:50)

containing 0.1% formic acid to a final concentration of ~10 ng/mL[2].

Causality: Formic acid acts as a proton donor, promoting the formation of the [M+H]⁺ ion

in positive electrospray ionization (ESI+) mode, which is highly efficient for basic nitrogen-

containing compounds like C13H19NO.
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System Calibration (Self-Validation): Infuse a mass calibration mixture prior to the run.

During the run, utilize a known background polysiloxane peak (m/z 445.1200) as an internal

"lock mass."

Causality: The lock mass continuously corrects for real-time instrument drift, guaranteeing

sub-ppm mass accuracy throughout the acquisition.

Acquisition: Inject 1 µL into the LC-HRMS system. Acquire full-scan MS data at a resolving

power of ≥100,000 (at m/z 200).

Causality: Ultra-high resolving power is strictly required to separate the target C13H19NO

analyte from isobaric matrix interferences that share the same nominal mass.

Data Processing: Extract the exact mass of the protonated molecular ion ([C13H20NO]⁺,

theoretical m/z ~206.154 Da). Calculate the mass error in parts-per-million (ppm). A mass

error of < 2 ppm validates the elemental formula[3].

Quantitative Performance Comparison
The following table summarizes the operational parameters and performance metrics of both

methodologies when analyzing C13H19NO derivatives.

Parameter
Combustion CHNO
Analysis

High-Resolution Mass
Spectrometry (HRMS)

Primary Objective
Bulk elemental purity and

macroscopic composition

Exact molecular formula and

trace identification

Sample Requirement 1.0 – 2.0 mg (Bulk solid) ~1.0 ng (Trace, in solution)

Destructive Nature
Highly Destructive (Complete

combustion)

Destructive (Ionization), but

consumes negligible mass

Accuracy / Error Margin ± 0.3% absolute mass fraction < 2 ppm exact mass error

Matrix Tolerance
Low (Requires highly purified,

dry solid)

High (Coupled with LC

separation)

Isotope Differentiation No (Measures bulk elements)
Yes (Resolves isotopic fine

structure)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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